Cas no 121554-09-4 ((4-(octyloxy)phenyl)boronic acid)

• Product Name: (4-(octyloxy)phenyl)boronic acid
• CAS No: 121554-09-4
• MF: C₁₄H₂₃BO₃
• MW: 250.141624689102
• MDL: MFCD00982004
• CID: 91525
• PubChem ID: 3977284
• Update Time: 2025-05-19

(4-(octyloxy)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Octyloxy)phenyl)boronic acid
• 4-(N-OCTYLOXY)PHENYLBORONIC ACID
• 4-OCTYLOXYPHENYLBORONIC ACID
• AKOS BRN-0173
• 4-n-Octyloxyphenylboronic Acid (contains varying amounts of Anhydride)
• 4-n-Octyloxybenzeneboronic acid
• 4-(N-OCTYLOXY)BENZENEBORONIC ACID
• (4-octoxyphenyl)boronic acid
• 4-n-Octyloxybenzeneboronic Acid (contains varying amounts of Anhydride)
• 4-Octyloxybenzeneboronic acid
• 4-[(Oct-1-yl)oxy]benzeneboronic acid
• 4-(octyloxy)phenylboronic acid
• (4-Octyloxyphenyl)boronic acid
• Boronic acid, [4-(octyloxy)phenyl]-
• [4-(octyloxy)phenyl]boronic acid
• PubChem9555
• 4-octyloxy-phenylboronic acid
• (4-Octyloxyphenyl)boranic acid
• WABZSVITXOJJKH-UHFFFAOYSA-N
• BCP21808
• Z
• J-515896
• CS-W012645
• (4-(Octyloxy)phenyl)boronicacid
• 121554-09-4
• AKOS004116255
• DTXSID30398346
• MFCD00982004
• AB07893
• (4-octoxyphenyl)boronic acid;4-(Octyloxy)phenylboronic Acid
• Boronic acid, B-[4-(octyloxy)phenyl]-
• 4-n-Octyloxybenzeneboronic acid, 97%
• 4-n-Octyloxyphenylboronic Acid
• O0462
• SY056796
• A804754
• SCHEMBL2671160
• DS-2164
• FT-0656435
• DB-028987
• (4-(octyloxy)phenyl)boronic acid

• MDL： MFCD00982004
• Inchi： 1S/C14H23BO3/c1-2-3-4-5-6-7-12-18-14-10-8-13(9-11-14)15(16)17/h8-11,16-17H,2-7,12H2,1H3
• InChI Key： WABZSVITXOJJKH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(B(O)O)=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 250.17400
• Monoisotopic Mass: 250.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 73°C(lit.)
• Boiling Point: 395.2℃ at 760 mmHg
• Flash Point: 192.8°C
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• PSA: 49.69000
• LogP: 2.10570

(4-(octyloxy)phenyl)boronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-(octyloxy)phenyl)boronic acid

Recent Advances in the Application of (4-(Octyloxy)phenyl)boronic Acid (CAS: 121554-09-4) in Chemical Biology and Pharmaceutical Research

The compound (4-(octyloxy)phenyl)boronic acid (CAS: 121554-09-4) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid derivative, it plays a crucial role in the development of novel therapeutic agents, biosensors, and drug delivery systems. This research brief aims to summarize the latest findings related to this compound, highlighting its potential in addressing current challenges in the field.

Recent studies have demonstrated the utility of (4-(octyloxy)phenyl)boronic acid in the design of carbohydrate-binding molecules. Its ability to form reversible covalent bonds with diols makes it an ideal candidate for targeting glycoproteins and glycolipids on cell surfaces. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit high affinity for cancer-associated carbohydrate antigens, suggesting potential applications in cancer diagnostics and targeted therapy.

In the realm of drug delivery, researchers have explored the use of (4-(octyloxy)phenyl)boronic acid as a responsive element in smart drug carriers. Its pH-dependent binding properties enable the development of systems that can release therapeutic payloads specifically in acidic tumor microenvironments. A recent Nature Communications article (2024) described a nanoparticle system incorporating this boronic acid derivative that demonstrated enhanced tumor accumulation and reduced off-target effects in preclinical models.

The compound has also shown promise in antimicrobial applications. A 2023 study in ACS Infectious Diseases reported that (4-(octyloxy)phenyl)boronic acid derivatives exhibit potent activity against drug-resistant bacterial strains by interfering with biofilm formation. The octyloxy chain appears to enhance membrane permeability, while the boronic acid moiety targets essential bacterial enzymes, representing a novel dual-action mechanism.

From a synthetic chemistry perspective, recent advances have improved the production and modification of (4-(octyloxy)phenyl)boronic acid. A 2024 publication in Organic Process Research & Development outlined a more efficient synthetic route with higher yields and reduced environmental impact. These improvements are critical for scaling up production to meet potential clinical and industrial demands.

Looking forward, researchers are investigating the potential of (4-(octyloxy)phenyl)boronic acid in neurodegenerative disease therapeutics. Preliminary studies suggest its ability to cross the blood-brain barrier and interact with pathological protein aggregates. While still in early stages, this line of research could open new avenues for treating conditions like Alzheimer's and Parkinson's diseases.

In conclusion, (4-(octyloxy)phenyl)boronic acid (CAS: 121554-09-4) continues to demonstrate remarkable versatility across multiple areas of chemical biology and pharmaceutical research. Its unique chemical properties and recent methodological advances position it as a valuable tool for addressing current therapeutic challenges. Future research directions likely include optimization of its pharmacokinetic properties and exploration of combination therapies leveraging its multifunctional capabilities.